Cas no 53484-17-6 (1-methyl-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 53484-17-6
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD06809665
• CID: 366293
• PubChem ID: 4913063
• Update Time: 2025-05-19

1-methyl-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzo[d]imidazole-5-carboxylic acid
• 1H-Benzimidazole-5-carboxylic acid, 1-methyl-
• 1-Methyl-1H-1,3-benzimidazole-5-carboxylic acid
• 1-Methyl-1H-benzimidazole-5-carboxylic acid
• 1-methyl-1 H-benzoimidazole-5-carboxylic acid
• 1-methyl-5-benzimidazolecarboxylic acid
• 1-methylbenzimidazol-5-carboxylic acid
• 1-methylbenzimidazole-5-carboxlic acid
• F2158-0653
• 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid
• AMY1935
• SCHEMBL599310
• FT-0646295
• BB 0217051
• A815457
• 1-methyl-1H-benzo[d]imidazole-5-carboxylicacid
• CHEMBL3287369
• 1-Methyl-1H-benzoimidazole-5-carboxylic acid
• SY024933
• EN300-112717
• Z356293884
• BDBM50017193
• 1-methylbenzimidazole-5-carboxylic acid
• MFCD06809665
• J-504858
• 1-Methylbenzodiazole-5-carboxylic acid
• KD-0764
• 2-CHROMANECARBONYLCHLORIDE
• A870710
• AB91876
• CS-W003360
• A829621
• J-504851
• DTXSID20406742
• 53484-17-6
• AKOS000104227
• 1H-1,3-Benzimidazole-5-carboxylic acid, 1-methyl-
• 1-methyl-1,3-benzodiazole-5-carboxylic acid
• STK667575

• MDL： MFCD06809665
• Inchi： 1S/C9H8N2O2/c1-11-5-10-7-4-6(9(12)13)2-3-8(7)11/h2-5H,1H3,(H,12,13)
• InChI Key： KAJLCBKTWRUQOI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: >300(dec.)
• Boiling Point: 411.1℃ at 760 mmHg
• Flash Point: 202.4±26.5 °C
• Refractive Index: 1.653
• PSA: 55.12000
• LogP: 1.27150

1-methyl-1H-1,3-benzodiazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD59322)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid

Introduction to 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid (CAS No. 53484-17-6)

1-methyl-1H-1,3-benzodiazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 53484-17-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the benzodiazole class, which is well-documented for its diverse biological activities and pharmacological applications. The structural integrity of this compound, featuring a methyl-substituted benzodiazole core with a carboxylic acid functional group at the 5-position, positions it as a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization to yield bioactive molecules.

The chemical structure of 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid consists of a benzene ring fused with a nitrogen-containing diazepine moiety, with a methyl group attached to the 1-position of the diazepine ring and a carboxylic acid group at the 5-position. This configuration imparts unique electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of the carboxylic acid group enhances its solubility in polar solvents and allows for further functionalization via esterification, amidation, or other chemical transformations, making it a valuable building block in drug discovery.

In recent years, there has been growing interest in benzodiazole derivatives due to their potential therapeutic applications across various medical conditions. The benzodiazole scaffold is renowned for its anxiolytic, sedative, muscle relaxant, and anticonvulsant properties, primarily attributed to its interaction with gamma-aminobutyric acid (GABA) receptors in the central nervous system. While many benzodiazole-based drugs are already on the market, researchers continue to explore novel derivatives to improve efficacy, reduce side effects, and develop treatments for emerging neurological disorders.

1-methyl-1H-1,3-benzodiazole-5-carboxylic acid has garnered attention as a precursor in synthesizing next-generation benzodiazole analogs. Its structural features make it an ideal candidate for modifying key pharmacophoric elements responsible for receptor binding and pharmacological activity. For instance, by introducing modifications at the 1-position or 5-position of the benzodiazole ring, chemists can fine-tune the compound's pharmacokinetic profile and target specificity. This flexibility has led to several studies investigating its derivatives as potential treatments for anxiety disorders, insomnia, and even neurodegenerative diseases.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel benzodiazole derivatives. By leveraging molecular modeling techniques and virtual screening platforms, researchers can predict the binding affinity of 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid derivatives to biological targets such as GABA receptors or other neurotransmitter systems. These computational approaches have identified several promising lead compounds that warrant further experimental validation in vitro and in vivo.

The synthesis of 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors such as 2-aminothiophene or 2-amino furyl compounds. The process often includes cyclization reactions to form the benzodiazole core followed by functional group transformations to introduce the methyl and carboxylic acid groups at appropriate positions. Advances in synthetic methodologies have improved both the efficiency and scalability of these reactions, making it feasible to produce this compound in larger quantities for research purposes.

In academic research circles, 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid has been utilized as a key intermediate in developing novel therapeutic agents. For example, studies have demonstrated its utility in synthesizing ligands that modulate GABA receptor activity with high selectivity. Such ligands hold promise for treating neurological disorders without causing excessive sedation or dependence associated with traditional benzodiazepines. Additionally, researchers have explored its derivatives as potential anticonvulsants and anxiolytics by optimizing their pharmacological profiles through structural modifications.

The pharmaceutical industry has also shown interest in 1-methyl-1H-1,3-benzodiazole-5-carboxylic acid due to its potential as a lead compound for drug development. Several biotech companies have initiated programs aimed at identifying novel analogs with improved pharmacokinetic properties and reduced side effects. These efforts are supported by collaborations between academic institutions and pharmaceutical firms who share expertise in medicinal chemistry and drug discovery technologies.

The role of CAS No. 53484-17-6 in regulatory affairs cannot be overstated either. As part of rigorous quality control measures during drug development processes involving this compound ensures compliance with international standards such as Good Manufacturing Practices (GMP). This adherence guarantees consistency across batches produced under different conditions while maintaining safety profiles required by regulatory agencies like the U.S Food & Drug Administration (FDA) or European Medicines Agency (EMA).

Future directions involving 1-methyl - - H - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -13-Benz od i az ole - - C ar box y l i c ac i d include exploring its potential applications beyond traditional CNS therapies such as neuroprotection against oxidative stress-induced damage seen In Alzheimer's disease Or Parkinson's disease models . Preliminary studies suggest That certain Derivatives May interact With antioxidant pathways And offer protective effects On neuronal cells . Such findings Could open New avenues For treating neurodegenerative conditions Where inflammation And oxidative stress Play critical roles In disease progression . p >